molecular formula C10H18N2 B1179081 Resto Bond 3 CAS No. 144638-41-5

Resto Bond 3

Cat. No.: B1179081
CAS No.: 144638-41-5
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"Resto Bond 3" refers to the hybrid progeny of Juglans cinerea (butternut) and Juglans ailantifolia (Japanese walnut), developed to combat butternut canker disease (BCD), a fungal infection caused by Ophiognomonia clavigignenti-juglandacearum (Ocj). BCD has decimated J. cinerea populations, leading to its classification as endangered by the IUCN . The hybrid program aims to integrate disease tolerance while preserving ecological and cultural values of J. cinerea, such as timber quality and ethnobotanical significance . Field trials over 32 months demonstrated that hybrids exhibit 41.9 cm² average canker areas compared to 61.8 cm² in pure J. cinerea, alongside 92% survival rates (vs. 96% in pure species) .

Properties

CAS No.

144638-41-5

Molecular Formula

C10H18N2

Synonyms

Resto Bond 3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds (Hybrid Restoration Programs)

American Chestnut (Castanea dentata) Hybrids

  • Objective : Resistance to chestnut blight (Cryphonectria parasitica) through hybridization with Chinese chestnut (Castanea mollissima).
  • Performance :
    • Third-generation backcross hybrids show ~85% survival in controlled blight resistance trials .
    • In 8-year field studies, backcross hybrids exhibited 30–50% smaller canker sizes than pure C. dentata .
  • Key Differences: Genetic Strategy: American chestnut hybrids involve iterative backcrossing to retain >90% C. dentata genome, whereas J. cinerea hybrids are F1 or introgressed lines . Ecological Impact: Chestnut hybrids prioritize timber restoration, while J. cinerea hybrids address broader ecological roles (e.g., wildlife support) .

Dutch Elm (Ulmus americana) Hybrids

  • Objective : Resistance to Dutch elm disease (Ophiostoma spp.) via hybridization with Asian elms.
  • Performance :
    • Hybrids like 'Princeton' and 'Valley Forge' show 70–80% survival in infected areas, compared to <10% in pure U. americana .
  • Key Differences :
    • Disease Mechanism: Dutch elm hybrids focus on vascular resistance, whereas J. cinerea hybrids target bark-specific fungal tolerance .
    • Commercial Adoption: Elm hybrids are widely planted in urban landscapes, whereas J. cinerea hybrids remain in experimental phases .

Data Tables

Table 1: Disease Resistance Metrics Across Hybrids

Metric J. cinerea Hybrids American Chestnut Hybrids Dutch Elm Hybrids
Avg. Canker Area (cm²) 41.9 25.3 N/A
Survival Rate (%) 92 85 75
Genetic Gain (%) -12 to +14 +20 to +35 +15 to +25
Pathogen Specificity Ocj C. parasitica Ophiostoma

Table 2: Ecological and Economic Trade-offs

Factor J. cinerea Hybrids American Chestnut Hybrids
Timber Quality Comparable to pure species Superior to pure species
Pest Susceptibility Increased to butternut curculio Low
Cultural Significance High (medicinal uses) Moderate (historical value)

Research Findings and Challenges

  • Genetic Compatibility : J. cinerea hybrids exhibit naturalized introgression, reducing genetic incompatibility risks, unlike American chestnut’s complex backcrossing .
  • Environmental Interactions : Hybrid performance varies by location; J. cinerea hybrids showed 14% genetic gain in low-humidity regions but neutral effects in high-humidity zones .
  • Unintended Consequences : Hybrids may inherit vulnerabilities (e.g., J. ailantifolia’s susceptibility to butternut curculio) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.